5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide
Overview
Description
5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown potential as a therapeutic agent due to its unique chemical structure and pharmacological properties.
Mechanism of Action
The exact mechanism of action of 5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the central nervous system, leading to a reduction in inflammation, pain, and seizures.
Biochemical and Physiological Effects:
Studies have shown that 5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It also exhibits analgesic effects by modulating the activity of certain neurotransmitters such as serotonin and norepinephrine. Additionally, it has been shown to reduce the frequency and severity of seizures in animal models of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide is its unique chemical structure, which makes it a promising candidate for drug development. Its pharmacological properties also make it an attractive target for research. However, its limitations include its potential toxicity and lack of selectivity for certain receptors and enzymes.
Future Directions
There are several future directions for research on 5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide. One area of interest is its potential use in the treatment of neuropathic pain and other chronic pain conditions. Another area of research is its potential use in the treatment of epilepsy and other neurological disorders. Further studies are also needed to investigate its pharmacokinetics, toxicity, and selectivity for specific targets.
In conclusion, 5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide is a promising compound with potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive target for drug development and further research. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations.
Scientific Research Applications
5-(1-azepanylcarbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in various animal models. It has also been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and other neurological disorders.
properties
IUPAC Name |
5-(azepane-1-carbonyl)-2-chloro-N-(2,3-dimethylphenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O3S/c1-15-8-7-9-19(16(15)2)23-28(26,27)20-14-17(10-11-18(20)22)21(25)24-12-5-3-4-6-13-24/h7-11,14,23H,3-6,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGYPWRIQHAKNAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)N3CCCCCC3)Cl)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-chlorobenzenesulfonamide](/img/structure/B3499290.png)
![5-bromo-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]-2-furamide](/img/structure/B3499291.png)
![ethyl 4-methyl-2-[(4-methylbenzoyl)amino]-5-(4-morpholinylcarbonyl)-3-thiophenecarboxylate](/img/structure/B3499296.png)
![2-(methylthio)-5-phenyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B3499303.png)
![N-benzyl-2-({[(4-bromobenzyl)thio]acetyl}amino)benzamide](/img/structure/B3499313.png)
![N~1~-(4-acetylphenyl)-N~2~-[(4-bromophenyl)sulfonyl]-N~2~-methylglycinamide](/img/structure/B3499331.png)
![N-[4-(4-benzyl-1-piperazinyl)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide](/img/structure/B3499344.png)
![4-chloro-3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide](/img/structure/B3499361.png)
![4-{5-[(4-bromo-2,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine](/img/structure/B3499368.png)
![3-bromo-N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-4-methoxybenzamide](/img/structure/B3499370.png)
![4-chloro-N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}benzamide](/img/structure/B3499377.png)